1,1'-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione)

• CAS No.: 61402-74-2
• Molecular Formula: C21H32N4O4
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 3-ethyl-1-[3-(3-ethyl-2,4-dioxo-5-propylpyrimidin-1-yl)propyl]-5-propylpyrimidine-2,4-dione
• InChI: InChI=1S/C21H32N4O4/c1-5-10-16-14-22(20(28)24(7-3)18(16)26)12-9-13-23-15-17(11-6-2)19(27)25(8-4)21(23)29/h14-15H,5-13H2,1-4H3
• InChI Key: CUXWRMDZGDBNFE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN(C(=O)N(C1=O)CC)CCCN2C=C(C(=O)N(C2=O)CC)CCC

Description

1,1’-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione) is a synthetic organic compound belonging to the class of pyrimidine derivatives. Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines and are known for their wide range of applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-(Propane-1,3-diyl)bis(3-ethyl-5-propylpyrimidine-2,4(1H,3H)-dione) typically involves the following steps:

Formation of Pyrimidine Rings: The pyrimidine rings can be synthesized through the Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions.

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